Cas no 62567-47-9 (3-methoxy-5-methyl-Pyridazine)

• Product Name: 3-methoxy-5-methyl-Pyridazine
• CAS No: 62567-47-9
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 1115050
• PubChem ID: 59693868
• Update Time: 2025-05-23

3-methoxy-5-methyl-Pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-methyl-Pyridazine
• SCHEMBL2629420
• 62567-47-9
• 3-Methoxy-5-methylpyridazine

• Inchi： 1S/C6H8N2O/c1-5-3-6(9-2)8-7-4-5/h3-4H,1-2H3
• InChI Key： QMYCTSAUPYZPIQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CN=N1)C

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35Ų

Experimental Properties

• PSA: 35.01

Additional information on 3-methoxy-5-methyl-Pyridazine

Introduction to 3-methoxy-5-methyl-Pyridazine (CAS No: 62567-47-9)

3-methoxy-5-methyl-Pyridazine is a heterocyclic organic compound belonging to the pyridazine family, characterized by a six-membered ring containing two nitrogen atoms. This compound, identified by its Chemical Abstracts Service (CAS) number 62567-47-9, has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. The presence of both a methoxy group and a methyl group on the pyridazine ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and material science applications.

The structure of 3-methoxy-5-methyl-Pyridazine contributes to its reactivity and functionalization capabilities. The methoxy group (–OCH₃) at the 3-position enhances the compound's solubility in polar solvents and participates in hydrogen bonding interactions, while the methyl group (–CH₃) at the 5-position influences the electron distribution within the ring, affecting its interaction with biological targets. These features have been exploited in various synthetic pathways to derive derivatives with enhanced pharmacological properties.

In recent years, 3-methoxy-5-methyl-Pyridazine has been studied for its potential applications in medicinal chemistry. Its core structure is found in several bioactive molecules, including kinase inhibitors and antimicrobial agents. The pyridazine moiety is particularly notable for its role in modulating enzyme activity, with modifications at the 3 and 5 positions allowing for fine-tuning of binding affinity and selectivity. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain protein kinases, which are implicated in cancer progression. The methoxy and methyl substituents play a crucial role in optimizing these interactions, enhancing both potency and selectivity.

One of the most compelling aspects of 3-methoxy-5-methyl-Pyridazine is its adaptability in synthetic chemistry. Researchers have leveraged its framework to develop novel compounds with therapeutic potential. For example, modifications at the 4-position of the pyridazine ring have led to the discovery of molecules with anti-inflammatory properties. The long tail keywords associated with this compound, such as "pyridazine derivatives," "methoxy-substituted compounds," and "kinase inhibitors," highlight its significance in drug development pipelines. These derivatives often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity, making them attractive candidates for clinical trials.

The chemical synthesis of 3-methoxy-5-methyl-Pyridazine involves multi-step reactions that highlight its synthetic utility. Common methodologies include condensation reactions with appropriate precursors followed by functional group transformations to introduce the methoxy and methyl groups. Advances in catalytic processes have enabled more efficient synthesis routes, reducing reaction times and improving yields. These improvements are critical for large-scale production and further exploration of its applications.

The biological evaluation of 3-methoxy-5-methyl-Pyridazine has revealed several promising avenues for therapeutic intervention. In vitro studies have shown that certain derivatives exhibit potent activity against bacterial strains resistant to conventional antibiotics. This finding is particularly relevant given the growing concern over antibiotic resistance worldwide. Additionally, preclinical studies suggest that modifications to this scaffold may yield compounds with antiviral properties, targeting RNA viruses through inhibition of viral polymerase enzymes.

The material science applications of 3-methoxy-5-methyl-Pyridazine are also emerging as a frontier area of research. Its ability to form stable complexes with metal ions makes it a candidate for developing coordination polymers with applications in catalysis and gas storage. Furthermore, its electronic properties have been explored in the context of organic semiconductors, where it shows promise as a building block for flexible electronics.

Future directions in the study of 3-methoxy-5-methyl-Pyridazine include expanding its chemical library through combinatorial synthesis and high-throughput screening techniques. These approaches will enable researchers to rapidly identify novel derivatives with optimized biological activity. Additionally, computational modeling techniques are being employed to predict the binding modes of these compounds with biological targets, accelerating the drug discovery process.

In conclusion,3-methoxy-5-methyl-Pyridazine (CAS No: 62567-47-9) represents a structurally intriguing compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique combination of substituents provides a versatile platform for developing innovative solutions to global challenges in medicine and technology. As research continues to uncover new derivatives and applications,this compound is poised to play an increasingly important role in scientific advancements.